molecular formula C14H11ClFN3O B8554198 Benzenamine,4-[(6-chloro-3-methyl-1h-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoro-

Benzenamine,4-[(6-chloro-3-methyl-1h-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoro-

Cat. No.: B8554198
M. Wt: 291.71 g/mol
InChI Key: KHODSKNLNQXXLL-UHFFFAOYSA-N
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Description

Benzenamine,4-[(6-chloro-3-methyl-1h-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoro- is a useful research compound. Its molecular formula is C14H11ClFN3O and its molecular weight is 291.71 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11ClFN3O

Molecular Weight

291.71 g/mol

IUPAC Name

4-[(6-chloro-3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoroaniline

InChI

InChI=1S/C14H11ClFN3O/c1-7-6-18-14-13(7)11(5-12(15)19-14)20-10-3-2-8(17)4-9(10)16/h2-6H,17H2,1H3,(H,18,19)

InChI Key

KHODSKNLNQXXLL-UHFFFAOYSA-N

Canonical SMILES

CC1=CNC2=C1C(=CC(=N2)Cl)OC3=C(C=C(C=C3)N)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

300 mg (1.16 mmol) of 1-acetyl-4,6-dichloro-3-methyl-1H-pyrrolo[2,3-b]pyridine (from example XL) and 320 mg (2.32 mmol) of powdered potassium carbonate are suspended in 9 ml of DMSO. The mixture is degassed, and 442 mg (3.48 mmol) of 4-amino-2-fluorophenol are added. The mixture is heated at 120° C. for 4 hours. After addition of ethyl acetate, the mixture is filtered off with suction through CELITE (diatomaceous earth) and the filtercake is washed with ethyl acetate. The filtrate is extracted three times with sat. sodium bicarbonate solution and with sat. sodium chloride solution. The filtrate is dried over sodium sulfate and the solvent is removed under reduced pressure. The residue is purified by column chromatography (silica gel 60, mobile phase: DCM:methanol=50:1).
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Synthesis routes and methods II

Procedure details

300 mg (1.16 mmol) of methyl-4,6-dichloro-3-methyl-1H-pyrrolo[2,3-b]pyridine-1-carboxylate and 320 mg (2.32 mmol) of powdered potassium carbonate are suspended in 9 ml of DMSO. The mixture is degassed, and 442 mg (3.48 mmol) of 4-amino-2-fluorophenol are added. The mixture is heated at 120° C. for 4 hours. After addition of ethyl acetate, the mixture is filtered off with suction through Celite®, and the celite is washed with ethyl acetate. The filtrate is shaken three times with saturated sodium bicarbonate solution and with saturated sodium chloride solution. The filtrate is dried over sodium sulfate and the solvent is removed under reduced pressure. The residue is purified by column chromatography (silica gel 60, mobile phase: dichloromethane/methanol=50:1).
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